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Compound of Interest

Compound Name: Decanoic acid-d5

Cat. No.: B12410158

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decanoic acid-d5 is the deuterated form of decanoic acid, a medium-chain saturated fatty
acid. In scientific research, it serves as a crucial internal standard for the accurate
quantification of its non-deuterated counterpart in various biological matrices. Its near-identical
physicochemical properties to endogenous decanoic acid allow it to mimic the behavior of the
analyte during sample preparation and analysis, thereby correcting for variability and
enhancing the precision of measurements. This technical guide provides an in-depth overview
of the properties of decanoic acid-d5, detailed experimental protocols for its use, and insights
into the signaling pathways of its non-deuterated analogue.

Core Data Presentation

The following tables summarize the key quantitative data for Decanoic acid-d5 and its non-
deuterated form.

Property Value

CAS Number 1219803-00-5[1]
Molecular Formula C10H15Ds02
Molecular Weight 177.30 g/mol
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Property Value

CAS Number 334-48-5[2][3][41[51[6][7]
Molecular Formula C10H2002[3][6][8][9]
Molecular Weight 172.26 g/mol [3][4][6][7]1[8][10]
Melting Point 31.5 °C[8][11]

Boiling Point 268-270 °C[12]

Density 0.88 g/cm?3[12]

Insoluble in water; soluble in alcohols and

Solubility ethers.[12]

Experimental Protocols

The accurate quantification of decanoic acid in biological samples is critical for studying its role
in various physiological and pathological processes. The use of Decanoic acid-d5 as an
internal standard is integral to reliable liquid chromatography-tandem mass spectrometry (LC-
MS/MS) methods.

General Workflow for Quantification of Decanoic Acid
using Decanoic Acid-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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